Cyclopent-3-en-1-yl-[4-(5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]methanone

• IUPAC Name: cyclopent-3-en-1-yl-[4-(5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H19FN4O/c1-11-13(16)14(18-10-17-11)19-6-8-20(9-7-19)15(21)12-4-2-3-5-12/h2-3,10,12H,4-9H2,1H3
• InChI Key: YNCLXGHCMROVMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCN(CC2)C(=O)C3CC=CC3)F
• Molecular Formula: C15H19FN4O
• Molecular Weight: 290.34 g/mol
• CAS No.: 2380141-35-3

Description

The compound appears to contain a cyclopentene ring, a pyrimidine ring, and a piperazine ring, along with a fluorine atom and a methyl group. Cyclopentene is a cyclic hydrocarbon with a five-membered ring. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The cyclopentene ring would introduce some degree of unsaturation into the molecule, while the nitrogen atoms in the pyrimidine and piperazine rings could potentially act as hydrogen bond acceptors.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could potentially increase the compound’s stability and electronegativity.